![molecular formula C7H11BrCl2N2 B2598630 1-(3-Bromopyridin-2-yl)ethan-1-amine dihydrochloride CAS No. 2377033-82-2](/img/structure/B2598630.png)
1-(3-Bromopyridin-2-yl)ethan-1-amine dihydrochloride
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Description
1-(3-Bromopyridin-2-yl)ethan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C7H11BrCl2N2 and its molecular weight is 273.98. The purity is usually 95%.
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Scientific Research Applications
Mechanisms in Intramolecular Amination
The intramolecular amination of N-(3-bromopyridin-2-yl)azaheteroarylamines, including 1-(3-Bromopyridin-2-yl)ethan-1-amine dihydrochloride, involves complex mechanisms such as Pd-catalyzed amination and base-assisted nucleophilic aromatic substitution. These processes are crucial in understanding the ring closure reaction in auto-tandem amination, which is significant for the synthesis of various organic compounds (Loones et al., 2007).
Catalytic Amination
Amination of polyhalopyridines, which includes compounds like this compound, is often catalyzed by palladium complexes. This process is crucial for the synthesis of aminopyridines, which are valuable in various chemical applications (Ji et al., 2003).
Lithium and Potassium Amides Synthesis
The synthesis of lithium and potassium amides from aminopyridines, including this compound, demonstrates the compound's utility in preparing organometallic reagents. These reagents are pivotal in various organic transformations and syntheses (Scott et al., 2004).
Synthesis of Halogenated and Arylated Pyridin-2-ones
This compound is utilized in the synthesis of halogenated and arylated pyridin-2-ones. This process is significant for creating compounds with potential pharmaceutical applications (Filace et al., 2013).
Bromo Chalcone Derivatives Synthesis
The compound is also used in synthesizing α-bromo chalcones, indicating its role in forming compounds with potential biological activity. These derivatives are of interest in pharmaceutical research (Budak & Ceylan, 2009).
Properties
IUPAC Name |
1-(3-bromopyridin-2-yl)ethanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2.2ClH/c1-5(9)7-6(8)3-2-4-10-7;;/h2-5H,9H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJXDYWIOKKTXDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC=N1)Br)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BrCl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.98 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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